Cas no 38802-97-0 (1,3-Dioxan-2-one,5-ethyl-5-(hydroxymethyl)-)

• Product Name: 1,3-Dioxan-2-one,5-ethyl-5-(hydroxymethyl)-
• CAS No: 38802-97-0
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 296888
• PubChem ID: 11051942
• Update Time: 2025-04-19

1,3-Dioxan-2-one,5-ethyl-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-2-one,5-ethyl-5-(hydroxymethyl)-
• 5-ethyl-5-(hydroxymethyl)-1,3-dioxan-2-one
• Trimethylolpropane carbonate
• Trimethylolpropane cyclic carbonate (1:1)
• 1,3-Dioxan-2-one, 5-ethyl-5-(hydroxymethyl)-
• 5-ethyl-5-(hydroxymethyl)-1,3-dioxan-2-on
• DTXSID80453353
• SCHEMBL641792
• 38802-97-0
• 5-ethyl-5-(hydroxymethyl)-[1,3]dioxan-2-one
• 5-ethyl-5-methylol-1,3-dioxan-2-one

• Inchi： 1S/C7H12O4/c1-2-7(3-8)4-10-6(9)11-5-7/h8H,2-5H2,1H3
• InChI Key： ULLQSQVSYJHWHX-UHFFFAOYSA-N
• SMILES： O1C(=O)OCC(CO)(C1)CC

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.147
• Boiling Point: 325.996 °C at 760 mmHg
• Flash Point: 136.967 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes